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Compound of Interest

Compound Name:
Cap-dependent endonuclease-IN-

7

Cat. No.: B15565296 Get Quote

In-Depth Technical Guide to Cap-dependent
Endonuclease-IN-7
For Researchers, Scientists, and Drug Development Professionals

Abstract
Cap-dependent endonuclease-IN-7 is a potent inhibitor of the influenza virus cap-dependent

endonuclease (CEN), an essential enzyme for viral mRNA synthesis. Identified as compound 5

in patent WO2020177715A1, this small molecule shows significant promise as a potential

antiviral agent against influenza A, B, and C viruses. This document provides a comprehensive

overview of the chemical structure, properties, and available biological data for Cap-
dependent endonuclease-IN-7, intended to serve as a technical resource for researchers and

drug development professionals.

Chemical Structure and Properties
Cap-dependent endonuclease-IN-7 is a complex heterocyclic molecule. While a definitive

chemical diagram is primarily available within the patent literature, its identity is confirmed by its

CAS number and chemical representation.

Table 1: Chemical and Physical Properties of Cap-dependent endonuclease-IN-7
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Property Value Source

IUPAC Name

(S)-1-((S)-2-(4-fluorophenyl)-1-

(5-phenyl-1,3,4-oxadiazol-2-

yl)ethyl)-N-(2-hydroxy-2-

methylpropyl)-6-oxo-1,6-

dihydropyridine-2-carboxamide

Patent WO2020177715A1

CAS Number 2485715-97-5 [1]

Molecular Formula C30H29FN4O5 Calculated

Molecular Weight 556.58 g/mol Calculated

SMILES String

O=C(OC)OCOC(C(C=C1)=O)=

C(N1N(--INVALID-LINK--

C4=CC=C(F)C=C4C5=C3SC(

C6=CC=CC=C6)=C5)

[C@@]7([H])N8CCOC7)C8=O

[1]

Physical State Solid (presumed) N/A

Solubility

Data not publicly available.

Likely soluble in organic

solvents like DMSO.

N/A

Storage
Store at -20°C for long-term

stability.

Commercial Vendor

Recommendation

Mechanism of Action
Cap-dependent endonuclease-IN-7 functions by inhibiting the cap-snatching mechanism of

the influenza virus. This process is crucial for the virus to generate primers for the transcription

of its own mRNA, using the 5' caps of host cell pre-mRNAs. The cap-dependent endonuclease,

a component of the viral RNA-dependent RNA polymerase (RdRp) complex, is responsible for

cleaving these host cell transcripts. By inhibiting this endonuclease, Cap-dependent
endonuclease-IN-7 effectively halts viral gene expression and replication.
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Prepare Reagents:
- Purified viral polymerase

- Labeled capped RNA substrate
- Test compound (IN-7)

- Reaction buffer

Incubate polymerase, substrate,
and compound at 37°C

Stop reaction

Analyze cleavage products
(e.g., by gel electrophoresis)

Determine IC50 value

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15565296#cap-dependent-endonuclease-in-7-
chemical-structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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